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Compound of Interest

1,2-DIDEOXY-D-
Compound Name:

RIBOFURANOSE
CAS No.: 91121-19-6
Cat. No.: B1205667

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]

1,2-dideoxy-D-ribofuranose (CAS: 91547-59-0), often denoted as dR(H) or the
tetrahydrofuran (THF) spacer in nucleic acid chemistry, represents the sugar backbone of a 2'-
deoxyribonucleoside where the nucleobase has been replaced by a hydrogen atom.

Unlike standard reducing sugars, this molecule lacks an anomeric hydroxyl group; it is
chemically a cyclic ether.[1] Consequently, it does not mutarotate and presents a fixed
stereochemical window.[1] The primary challenge in elucidation is distinguishing it from its
diastereomers (e.g., the xylo- or arabino- configurations) and confirming the regiospecificity of
the deoxygenation, particularly when synthesized via degradation of thymidine or reduction of
ribonolactones.

Chemical Identity[1][4][5][7]

e |[UPAC Name: (2R,3S)-2-(hydroxymethyl)tetrahydrofuran-3-ol
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e Common Name: 1,2-dideoxy-D-ribofuranose; 1,4-anhydro-2-deoxy-D-erythro-pentitol[2]

e Molecular Formula:ngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline
ng-star-inserted">

[1]

e Exact Mass: 118.0630 Da[1]

Analytical Strategy & Workflow

The elucidation relies on establishing the connectivity of the tetrahydrofuran ring and, crucially,
proving the cis-relationship between the C3-hydroxyl and the C4-hydroxymethyl group (using
standard sugar numbering) which defines the D-ribo configuration.

Elucidation Logic Diagram
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Figure 1: Step-by-step structural elucidation workflow prioritizing stereochemical verification.
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Experimental Protocols & Data Analysis
High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm molecular formula and degree of unsaturation (DoU = 1, corresponding to
the ring).

e Method: ESI-TOF or Orbitrap in positive mode (

or
)[1]
e Expected Data:
o is often weak due to lack of basic sites.[1]
o Look for
1]
o Fragmentation: Loss of

(18 Da) and

(30 Da) is characteristic of hydroxymethyl-substituted cyclic ethers.[1]

Nuclear Magnetic Resonance (NMR) Strategy

This is the definitive method.[1] The numbering used below follows the sugar convention to
maintain relevance to nucleic acid researchers:

C1: The methylene group replacing the anomeric carbon.

C2: The methylene group (deoxy position).[1][3][4][5]

C3: Methine with secondary OH.[1]

C4: Methine with hydroxymethyl group.[1]

C5: Exocyclic hydroxymethyl.[1]
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Protocol: Sample Preparation

e Solvent: Use

(99.96% D) for general assignment to eliminate OH coupling.[1] Use
if observing OH protons is necessary to confirm exchangeability.

e Concentration: 10-15 mg in 600 pL solvent.
o Reference: Internal TSP (

) or TMS (

).

1H NMR Assignment Logic (600 MHz)

The spectrum is distinct from D-ribose because the low-field anomeric signal (~5-6 ppm) is
absent. Instead, we observe two distinct methylene envelopes.[1]
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2D NMR Connectivity (COSY & HSQC)
e COSY: Trace the spin system:

o The H1-H2 correlation confirms the reduction of the anomeric center.
o The H3-H4 correlation establishes the ring closure points.
o HSQC: Differentiates the three

groups.

o C1 (Ether):

ppm (Inverted phase in DEPT-135).[1]

o C2 (Alkane):

ppm (Inverted phase in DEPT-135).[1]

o C5 (Alcohol):

ppm (Inverted phase in DEPT-135).[1]

Stereochemical Validation (The "D-Ribo" Confirmation)

The critical distinction between 1,2-dideoxy-D-ribofuranose and its arabino or xylo isomers
lies in the relative configuration of C3 and C4.

¢ D-Ribofuranose Configuration: The C3-OH and the C4-hydroxymethyl group are on the
same side (cis) of the ring envelope (specifically, in the standard envelope conformation, H3
and H4 are often pseudo-cis or gauche, but the key is the NOE).

* NOE Expectation:

o Irradiate H3: Strong NOE enhancement at H4.
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o lIrradiate H1 (pro-S or pro-R): Determine spatial proximity to H3/H4 to assign the specific
envelope conformation (typically South-type/C2-endo for deoxy sugars, though the abasic
site is more flexible).

Stereochemistry Diagram
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Figure 2: NOE correlation network required to confirm the erythro (ribo) stereochemistry.
Synthesis & Impurity Profiling
Understanding the source dictates the impurity profile during elucidation.
e Route A: Reduction of D-Ribonolactone
o Process: D-ribose

Ribonolactone
Deoxygenation.[1]

o Impurities: Residual lactones (IR signal at 1780
) or incomplete reduction products.[1]
» Route B: Nucleoside Degradation (e.g., from Thymidine)

o Process: 5-DMTr-Thymidine
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Reduction/Elimination of base
Deprotection.[1]

o Impurities: Trace thymine (aromatic protons ~7.5 ppm) or DMTr alcohol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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